Cas no 2171804-26-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171804-26-3
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 5945787
• PubChem ID: 165446016
• Update Time: 2025-06-08

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]-3-methylazetidine-3-carboxylic acid
• 2171804-26-3
• EN300-1523556

• Inchi： 1S/C25H22N2O6/c1-25(23(29)30)13-27(14-25)22(28)21-20(10-11-32-21)26-24(31)33-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19H,12-14H2,1H3,(H,26,31)(H,29,30)
• InChI Key： PPSOXNXYTPYZRM-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C2=C(C=CO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 109Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic Acid (CAS No. 2171804-26-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic acid, identified by its CAS number 2171804-26-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-3-methylazetidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups, including a fluorenylmethoxycarbonyl moiety, an amino group, a furan ring, and a methylazetidine core. These structural features contribute to its unique chemical properties and biological interactions, which are being meticulously studied to uncover potential applications in medicine and drug discovery.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse pharmacological profiles. Among these, azetidine derivatives have shown particular promise as scaffolds for developing new drugs. The presence of both aromatic and heteroaromatic rings in 1-(3-{(9H-fluoren-9-ylmethoxycarbonyl)amino}furan-2-carbonyl)-3-methylazetidine)-3-carboxylic acid enhances its potential as a building block for medicinal chemistry.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule serves as an important protecting group in peptide synthesis, but it also contributes to the overall stability and reactivity of the compound. This makes it a valuable intermediate in the synthesis of more complex molecules. The furan ring introduces polarity and hydrogen bonding capabilities, which can be crucial for binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that derivatives of azetidine can interact with various enzymes and receptors, making them candidates for treating a range of diseases. For instance, modifications to the methylazetidine core have been shown to modulate enzyme activity in ways that could be therapeutically beneficial.

The synthesis of 1-(3-{(9H-fluoren-9-ylmethoxycarbonyl)amino}furan)-2-carbonyl)-3-methylazetidine)-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed chemists to optimize yields and purity, making it more feasible for large-scale production. This compound is now being explored in various preclinical studies to assess its efficacy and safety profiles.

In the realm of drug discovery, the ability to rapidly screen large libraries of compounds is essential for identifying promising candidates. High-throughput screening (HTS) technologies have been employed to evaluate the biological activity of CAS no 217180426. Initial results suggest that this compound exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. Such findings are particularly exciting given the growing recognition of inflammation as a key factor in many chronic diseases.

The structural versatility of this molecule also allows for modifications that can fine-tune its pharmacological properties. By altering substituents on the fluorenylmethoxycarbonyl group or exploring different isomers, researchers can generate analogs with enhanced potency or selectivity. This flexibility is crucial for developing drugs that target specific disease mechanisms without causing off-target effects.

Another area of interest is the potential application of this compound in combination therapies. The ability to design molecules that work synergistically with existing drugs could lead to more effective treatments with fewer side effects. Preliminary data suggest that when paired with certain therapeutic agents, derivatives of azetidine may enhance therapeutic outcomes significantly.

The role of computational tools in drug design cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These insights are invaluable for guiding synthetic modifications aimed at improving drug-like properties such as solubility, bioavailability, and metabolic stability.

The future prospects for this compound are promising, with ongoing research focusing on elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of disease biology continues to evolve, compounds like CAS no 217180426 will play an increasingly important role in developing innovative treatments.